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Compound of Interest

Compound Name: DOWEX(R) 1X2

Cat. No.: B172208

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the DOWEX® 1X2 strong base
anion exchanger, a versatile and widely utilized resin in research, development, and
manufacturing. This document details its fundamental properties, presents key quantitative
data in a structured format, and offers detailed experimental protocols for its application in the
separation of critical biomolecules.

Introduction to DOWEX® 1X2

DOWEX® 1X2 is a strongly basic, Type | anion exchange resin. It is composed of a cross-
linked polystyrene-divinylbenzene (DVB) copolymer matrix, functionalized with quaternary
ammonium groups. The "1X2" designation indicates a 2% DVB cross-linkage, which provides a
balance between porosity and mechanical stability, making it suitable for a wide range of
laboratory and industrial applications.[1] Its primary function is to capture and separate
negatively charged molecules (anions) from a solution.

The resin's three-dimensional, porous structure allows for efficient interaction between the
stationary phase (the resin beads) and the mobile phase (the sample and buffers). The
positively charged quaternary ammonium groups on the resin surface reversibly bind to anions
in the sample, facilitating their separation based on differences in charge, size, and other
physicochemical properties.
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Core Properties and Specifications

The performance of DOWEX® 1X2 is defined by its physical and chemical characteristics. The

following tables summarize the key quantitative data for this resin, providing a clear basis for

experimental design and comparison.

ble 1: Chemical and Physical :

Property Value
Resin Type Strong Base Anion Exchanger (Type 1)
Matrix Styrene-Divinylbenzene (DVB) Copolymer

Functional Group

Quaternary Ammonium

Cross-Linkage

2% DVB

lonic Form (as shipped)

Chloride (CI7)

Physical Form

Spherical Beads

Solubility

Insoluble in water and common solvents

Table 2: Operational and Performance Data

Parameter

Value

Mesh Size Range

50-100, 100-200, 200-400

lon Exchange Capacity

0.6-0.7 eqg/L

Moisture Content

65% - 80%

Maximum Operating Temperature

100°C (CI~ form), 60°C (OH~ form)

Principles of Separation

Anion exchange chromatography with DOWEX® 1X2 relies on the electrostatic interactions

between the positively charged functional groups of the resin and the negatively charged

analytes in the sample. The separation process can be visualized as a series of workflows.
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Prepare DOWEX® 1X2
olumn (Acetate Buffer, pH 5.0)

Load Amino Acid Mixture
(pH > pl of acidic AAS)

Wash with Acetate Buffer
(Elute Neutral/Basic AAS)
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Elute with NaCl Gradient
(Separate Acidic AAS)
(Collect Fractions)

Analyze Fractions
(Ninhydrin/HPLC)
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Used Resin
(ClI= Form)

Prepare DOWEX® 1X2
Column (Bicarbonate Buffer, pH 8.5)

l (Wash with 1-2 M NaCD
(Load Nucleotide Mixture) l

Wash with 1 M NaOH
Wash with Bicarbonate Buffer (Conversion to OH~ Form)
(Elute Nucleosides/Bases)

l Rinse with DI Water
Elute with Bicarbonate Gradient (to Neutral pH)
(Separate by Phosphate Groups) l

( Wash with 1 M HCI )
(Collect Fractions) (Conversion to CI~ Form)
Rinse with DI Water
Analyze Fractions (to Neutral pH)
(UV 260nm, HPLC)

Regenerated Resin
(Cl= Form)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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